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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals using the
Actiwatch 4 for data analysis. The information is presented in a clear question-and-answer
format to directly address common issues encountered during experimental workflows.
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Frequently Asked Questions (FAQs)
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Category Question Answer

The Actiwatch 4 is a wrist-worn
device that measures activity
and sleep-wake patterns using
What is the Actiwatch 4 and an accelerometer. It provides
General ) _
what does it measure? objective data on sleep
duration, sleep efficiency, wake
after sleep onset, and other

circadian rhythm parameters.

Actiware is the primary

) software used to configure the
What software is used for )
Software ] ) Actiwatch 4, download data,
Actiwatch 4 data analysis? o
and perform sleep and activity

analysis.[1][2]

Off-wrist periods should be
identified and excluded from
the analysis to ensure data
) accuracy. This can be done by
How do | handle periods when o o )
] o reviewing the activity data in
Data Handling the participant took off the ) ) ) o
conjunction with participant
watch? )
logs. In Actiware, you can
manually mark and exclude
these intervals from the

analysis.[3]

Actiware uses a validated
algorithm that scores each

) ] epoch (typically 30 or 60
What is the default algorithm
) o seconds) as sleep or wake
Sleep Scoring for sleep-wake scoring in o
) based on the activity counts.
Actiware?
The default threshold for wake

is an activity count greater
than 40.[4]

Troubleshooting Guides
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Data Import and Communication Errors

Q: I am unable to download data from the Actiwatch 4 to my computer. What should | do?

A: This is a common issue that can arise from several factors. Follow these steps to
troubleshoot the problem:

e Check Physical Connections: Ensure the Actiwatch 4 is correctly seated in the docking
station and the USB cable is securely connected to both the dock and the computer.

» Verify Software and Drivers: Make sure you have the latest version of the Actiware software
installed. An outdated version might not be compatible with your operating system or the
device's firmware. A recent Actiware update resolved issues with data downloads on
Windows 10.[1]

o Restart Devices: Sometimes a simple restart of both your computer and the Actiwatch 4 (by
removing and re-inserting the battery, if applicable) can resolve communication issues.

o Check for "Decode Errors": Specific "decode error 6, 9, and 23" issues have been reported
and were addressed in software updates.[1] If you encounter these, updating your Actiware
software is the primary solution.

Click to download full resolution via product page

Troubleshooting workflow for Actiwatch 4 data download failures.
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Artifact Identification and Handling

Q: My Actiwatch data contains periods of unusually high or low activity. How do | identify and
handle these artifacts?

A: Artifacts in actigraphy data can significantly impact the accuracy of your results. Here’s a
guide to identifying and managing them:

» Visual Inspection: The first step is to visually inspect the actogram in the Actiware software.
Look for periods of flat lines (zero activity) which may indicate the watch was not worn, or
extremely high, sustained activity that is physiologically improbable.

o Participant Logs: Cross-reference the actigraphy data with participant-kept sleep diaries or
event logs. This can help confirm periods of non-wear, travel, or other events that might
cause data artifacts.

e Excluding Data: In Actiware, you can manually select and exclude artifactual data from the
analysis. This is crucial for periods of non-wear.

« Filtering: For high-frequency noise, applying a low-pass filter can sometimes help, but this
should be done with caution as it can also remove valid data.
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Start: Raw Actiwatch Data

Visually Inspect Actogram for Anomalies

'

Cross-Reference with Participant Logs

'

Identify Artifacts (Non-wear, Spikes)

'

Manually Exclude Artifactual Data in Actiware

'

Analyze Cleaned Data

End: Validated Results

Click to download full resolution via product page

Workflow for identifying and handling artifacts in Actiwatch data.

Sleep-Wake Scoring Discrepancies

Q: The automated sleep-wake scoring doesn't seem accurate for my study population. How
can | adjust the scoring parameters?

A: Actiware's default sleep-wake scoring algorithm is robust, but may require adjustment for
specific populations (e.g., children, elderly, or individuals with sleep disorders).
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o Wake Threshold: The primary parameter to adjust is the "Wake Threshold". The default is 40
activity counts. For populations with more fragmented sleep or higher nocturnal activity, you
might need to increase this threshold. Conversely, for very still sleepers, a lower threshold
may be more appropriate.

o Consecutive Epochs for Sleep Onset/Offset: The definition of sleep onset and offset can also
be adjusted. Actiware defines sleep onset as the beginning of the first 10-minute period with
less than a certain number of activity counts.[5] Adjusting the duration and the activity
threshold for this period can improve scoring accuracy.

Table 1: Impact of Wake Threshold on Sleep Parameters (Hypothetical Data)

Total Sleep Time Sleep Efficiency Wake After Sleep
Wake Threshold . )
(min) (%) Onset (min)
20 450 93.8 30
40 (Default) 420 87.5 60
80 390 81.3 90

Software and Reporting Issues

Q: I am generating a Clinician's Report in Actiware, but it is coming out blank.

A: This issue has been reported by users, particularly after switching to a new computer.[6]
Here are some potential solutions:

o Check Software Configuration: Ensure that all the options and settings for report generation
are correctly configured in the "Tools" -> "Options" menu. These settings might not have
transferred over from your old computer.[6]

o Compatibility Mode: Try running the Actiware software in compatibility mode for an older
version of Windows. This can sometimes resolve issues with newer operating systems.

¢ Reinstall Software: A clean reinstallation of the Actiware software can sometimes fix
unexpected bugs or configuration problems.
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+ Memory Issues: While less common for clinician reports, generating large batch reports can
sometimes lead to "out of memory" errors. If you are analyzing a large dataset, try
generating reports for smaller batches of data.

Important Note on Product Support: Philips has announced the end of support for Actiwatch
and Actiware products.[7] For ongoing support and alternative solutions, you may consider
contacting CamNtech, the original inventors of the Actiwatch technology.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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